Cas no 1339599-38-0 (N-ethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-ethyl-1H-pyrazole-3-carboxamide
• CAS No: 1339599-38-0
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6444784
• PubChem ID: 20431379
• Update Time: 2025-06-14

N-ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, N-ethyl-

• Inchi： 1S/C6H9N3O/c1-2-7-6(10)5-3-4-8-9-5/h3-4H,2H2,1H3,(H,7,10)(H,8,9)
• InChI Key： YRMLXFXJQIDDHF-UHFFFAOYSA-N
• SMILES： N1C=CC(C(NCC)=O)=N1

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 436.0±18.0 °C(Predicted)
• pka: 12.34±0.10(Predicted)

Additional information on N-ethyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-ethyl-1H-pyrazole-3-carboxamide (CAS No. 1339599-38-0): Properties, Applications, and Research Insights

N-ethyl-1H-pyrazole-3-carboxamide (CAS No. 1339599-38-0) is a specialized organic compound belonging to the pyrazole derivative family. Its molecular structure features a pyrazole ring substituted with an ethyl carboxamide group, making it a subject of interest in pharmaceutical and agrochemical research. The compound's unique heterocyclic framework and hydrogen-bonding capabilities contribute to its potential in drug discovery and material science applications.

In recent years, the demand for pyrazole-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by N-ethyl-1H-pyrazole-3-carboxamide for its potential as a bioactive scaffold. Its molecular interactions with enzymes and receptors have been studied in the context of neurological disorders and metabolic diseases, aligning with current trends in precision medicine and targeted therapy development.

The synthesis of CAS No. 1339599-38-0 typically involves multi-step organic reactions, including condensation and amidation processes. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to verify its purity and structural integrity. These analytical methods ensure compliance with Good Manufacturing Practices (GMP), a critical consideration for industries adhering to quality control standards.

From an industrial perspective, N-ethyl-1H-pyrazole-3-carboxamide has shown promise in crop protection formulations. Its structural motifs are being explored for developing next-generation pesticides with improved environmental profiles—a response to growing concerns about ecological sustainability in agriculture. This application resonates with the increasing consumer interest in green chemistry solutions and reduced pesticide residues in food products.

Material scientists have investigated 1339599-38-0 for its potential in creating functional polymers. The compound's ability to form hydrogen-bonded networks makes it valuable for designing smart materials with responsive properties. This aligns with the booming research in stimuli-responsive materials for applications ranging from drug delivery systems to self-healing coatings.

In the context of computational chemistry, N-ethyl-1H-pyrazole-3-carboxamide serves as an interesting case study for molecular docking simulations. Researchers utilize quantum mechanical calculations to predict its interactions with biological targets, accelerating the virtual screening process in drug discovery. This approach has gained prominence with the rise of AI-assisted drug design, addressing the pharmaceutical industry's need for cost-effective R&D strategies.

The stability profile of CAS 1339599-38-0 under various pH conditions and thermal stresses has been extensively documented. Such data is crucial for formulators working on stable compound formulations, particularly in the development of extended-release pharmaceuticals. These studies contribute valuable insights to the ongoing discussion about drug stability optimization—a frequent search topic among pharmaceutical professionals.

Recent patent literature reveals growing intellectual property activity surrounding pyrazole-3-carboxamide derivatives, with 1339599-38-0 appearing in several innovation claims. This trend reflects the compound's commercial potential and the competitive landscape in specialty chemicals development. Investors and industry analysts frequently search for such patent landscape analyses to identify emerging opportunities in the fine chemicals market.

From a regulatory standpoint, N-ethyl-1H-pyrazole-3-carboxamide has been evaluated for its ecotoxicological profile and biodegradation pathways. These assessments are increasingly important as regulatory bodies worldwide implement stricter chemical safety regulations. The compound's environmental fate data addresses common queries about sustainable chemical usage and green alternatives in industrial applications.

Looking ahead, research into 1339599-38-0 continues to expand, with particular focus on its structure-activity relationships. Scientists are exploring modifications to its ethyl substituent and carboxamide group to enhance specific properties. This direction mirrors the broader scientific community's interest in molecular optimization techniques and rational drug design principles.